![molecular formula C19H19N3O3 B6169364 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid CAS No. 2394830-30-7](/img/no-structure.png)
5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
Overview
Description
5-(4-Cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (5-CPOP) is an organic compound belonging to the pyrazolo[1,5-a]pyrimidine family. It is a small molecule that has been extensively studied and used in scientific research due to its interesting properties and potential applications. 5-CPOP has been used in a variety of fields such as biochemistry, medicinal chemistry, pharmacology, and drug development.
Scientific Research Applications
5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been used in a variety of scientific research applications. It has been studied as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has also been studied for its potential use as an antitumor agent, as well as for its ability to modulate the activity of various enzymes and receptors. Additionally, 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been used to study the effects of oxidative stress on cells and to investigate the effects of various drugs on cell signaling pathways.
Mechanism of Action
The mechanism of action of 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is not yet fully understood. However, it is believed to act as an inhibitor of COX-2, which is involved in the production of prostaglandins and other inflammatory mediators. Additionally, 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been shown to modulate the activity of various enzymes and receptors, as well as to inhibit the activity of certain enzymes involved in cell signaling pathways.
Biochemical and Physiological Effects
5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been studied for its potential use as an antitumor agent, as well as for its ability to modulate the activity of various enzymes and receptors. Additionally, 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been used to study the effects of oxidative stress on cells. In animal models, 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, as well as to reduce the growth of tumors.
Advantages and Limitations for Lab Experiments
The use of 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid in laboratory experiments has several advantages. It is a small molecule that is easy to synthesize and manipulate, and it is also relatively stable in aqueous solutions. Additionally, 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been extensively studied and its mechanism of action is well understood. However, there are some limitations to its use in laboratory experiments. For instance, 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is not soluble in organic solvents, and it is also relatively expensive.
Future Directions
The potential applications of 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid are vast and continue to be explored. Future research could focus on the development of new methods for synthesizing 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, as well as the development of new methods for using 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid in laboratory experiments. Additionally, further research could be conducted to explore the potential therapeutic applications of 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, such as its use as an antitumor agent or its ability to modulate the activity of various enzymes and receptors. Finally, further research could be conducted to explore the effects of 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid on oxidative stress and cell signaling pathways.
Synthesis Methods
5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid can be synthesized through a variety of methods depending on the desired end product. The most common synthetic route involves the reaction of 4-cyclohexylphenol, 4-amino-3-chloropyridine, and ethyl chloroformate in the presence of anhydrous potassium carbonate. This reaction yields a mixture of 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid and 4-chloro-5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (4-Cl-5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid). Further purification steps are required to obtain the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid' involves the reaction of 4-cyclohexylbenzaldehyde with ethyl acetoacetate to form 5-(4-cyclohexylphenyl)-3-oxopent-2-enoic acid ethyl ester. This intermediate is then reacted with guanidine carbonate to form 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid.", "Starting Materials": [ "4-cyclohexylbenzaldehyde", "ethyl acetoacetate", "guanidine carbonate" ], "Reaction": [ "Step 1: 4-cyclohexylbenzaldehyde is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 5-(4-cyclohexylphenyl)-3-oxopent-2-enoic acid ethyl ester.", "Step 2: The intermediate 5-(4-cyclohexylphenyl)-3-oxopent-2-enoic acid ethyl ester is then reacted with guanidine carbonate in the presence of a solvent such as ethanol to form 5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid.", "Step 3: The product is isolated and purified using techniques such as filtration, crystallization, and chromatography." ] } | |
CAS RN |
2394830-30-7 |
Product Name |
5-(4-cyclohexylphenyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
Molecular Formula |
C19H19N3O3 |
Molecular Weight |
337.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
